Cas no 2172635-22-0 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}but-2-enoic acid)

4-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)bicyclo[2.2.1]heptan-2-ylformamido}but-2-enoic acid is a specialized Fmoc-protected amino acid derivative featuring a bicyclo[2.2.1]heptane scaffold and a conjugated but-2-enoic acid moiety. Its rigid bicyclic structure enhances conformational control, making it valuable in peptide and peptidomimetic design. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, facilitating selective deprotection under mild basic conditions. The α,β-unsaturated carboxylic acid functionality offers reactivity for further derivatization, such as Michael additions or cross-coupling reactions. This compound is particularly useful in medicinal chemistry for constructing constrained peptides with improved metabolic stability and target binding affinity. Its well-defined stereochemistry and synthetic versatility make it a practical building block for advanced research applications.
4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}but-2-enoic acid structure
2172635-22-0 structure
Product Name:4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}but-2-enoic acid
CAS No:2172635-22-0
MF:C27H28N2O5
MW:460.521627426147
CID:6395170
PubChem ID:165825810
Update Time:2025-10-31

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}but-2-enoic acid
    • 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[2.2.1]heptan-2-yl]formamido}but-2-enoic acid
    • 2172635-22-0
    • EN300-1480405
    • Inchi: 1S/C27H28N2O5/c30-23(31)10-5-13-28-26(32)24-16-11-12-17(14-16)25(24)29-27(33)34-15-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-10,16-17,22,24-25H,11-15H2,(H,28,32)(H,29,33)(H,30,31)/b10-5+
    • InChI Key: AIQBNKIPKFPBNH-BJMVGYQFSA-N
    • SMILES: O=C(C1C(C2CCC1C2)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)NC/C=C/C(=O)O

Computed Properties

  • Exact Mass: 460.19982200g/mol
  • Monoisotopic Mass: 460.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 791
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 105Ų

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}but-2-enoic acid Pricemore >>

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Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}but-2-enoic acid

Recent Advances in the Study of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[2.2.1]heptan-2-ylformamido}but-2-enoic acid (CAS: 2172635-22-0)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[2.2.1]heptan-2-ylformamido}but-2-enoic acid (CAS: 2172635-22-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of this compound as a versatile building block in peptide synthesis and drug design. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the bicyclo[2.2.1]heptane scaffold imparts unique conformational rigidity and stability, making it an attractive candidate for the development of novel therapeutics. Researchers have successfully employed this compound in the synthesis of peptide-based inhibitors targeting various enzymes and receptors involved in diseases such as cancer and inflammatory disorders.

One of the key advancements in the study of this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative has been shown to enhance the efficiency and yield of peptide chain elongation, particularly in the synthesis of complex peptides with challenging secondary structures. Recent publications have demonstrated its utility in the preparation of cyclic peptides and peptidomimetics, which are increasingly recognized for their potential as next-generation therapeutics.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising activity profiles for derivatives of this compound. For instance, studies have indicated that modifications of the but-2-enoic acid moiety can lead to compounds with enhanced binding affinity for specific protein targets. These findings have spurred further investigations into structure-activity relationships (SAR) to optimize the pharmacological properties of this class of molecules.

Looking ahead, researchers are exploring the potential of this compound in targeted drug delivery systems. Its structural features, including the Fmoc group and the unsaturated carboxylic acid, offer opportunities for conjugation with various drug molecules and nanoparticles. Such approaches could pave the way for the development of more effective and selective therapies with reduced off-target effects.

In conclusion, the compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[2.2.1]heptan-2-ylformamido}but-2-enoic acid (CAS: 2172635-22-0) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield valuable insights and novel drug candidates in the coming years.

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